N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide

• IUPAC Name: N-(2-hydroxycyclohexyl)-N-methyl-4-(2-phenylsulfanylethoxy)benzamide
• InChI: InChI=1S/C22H27NO3S/c1-23(20-9-5-6-10-21(20)24)22(25)17-11-13-18(14-12-17)26-15-16-27-19-7-3-2-4-8-19/h2-4,7-8,11-14,20-21,24H,5-6,9-10,15-16H2,1H3
• InChI Key: ZUENROTYKURJHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1O)C(=O)C2=CC=C(C=C2)OCCSC3=CC=CC=C3
• Molecular Formula: C22H27NO3S
• Molecular Weight: 385.5 g/mol

Description

N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide, also known as CTTH-4, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. CTTH-4 is a synthetic compound that belongs to the class of benzamides and exhibits a unique mechanism of action.

Mechanism of Action

N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide exerts its therapeutic effects by targeting the TRPV1 receptor, which is involved in pain and inflammation. This compound binds to the TRPV1 receptor and inhibits its activity, leading to a reduction in pain and inflammation. Additionally, this compound has been shown to induce cell death in cancer cells by activating apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can inhibit the release of pro-inflammatory cytokines and reduce the production of reactive oxygen species, which are involved in inflammation and oxidative stress. This compound can also induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway.

Advantages and Limitations for Lab Experiments

N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been shown to be stable under various conditions, making it suitable for long-term storage. However, one limitation of this compound is that it has not been extensively studied in vivo, and its pharmacokinetics and toxicity profiles are not well understood.

Future Directions

There are several future directions for research on N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide. One area of interest is the development of this compound as a potential cancer therapy. Further studies are needed to elucidate the mechanism of action of this compound in cancer cells and to determine its efficacy in vivo. Another area of interest is the development of this compound as a potential treatment for chronic pain and inflammation. Future studies should focus on the pharmacokinetics and toxicity profiles of this compound in vivo to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide involves a multi-step process that includes the reaction of 2-(phenylthio)ethanol with 4-chlorobenzonitrile to form 4-(2-phenylthioethoxy)benzonitrile. This intermediate is then reacted with 2-cyclohexyl-2-hydroxyethylamine to produce this compound.

Scientific Research Applications

N-(2-hydroxycyclohexyl)-N-methyl-4-[2-(phenylthio)ethoxy]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. Studies have demonstrated that this compound can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.